Cas no 685107-90-8 (5-{(Z)-[1-(1,3-Thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione)

• Product Name: 5-{(Z)-[1-(1,3-Thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione
• CAS No: 685107-90-8
• MF: C₁₁H₇N₃O₂S₂
• MW: 277.322179079056
• MDL: MFCD03617497
• CID: 5014168
• Update Time: 2026-02-27

5-{(Z)-[1-(1,3-Thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-{[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidine-2,4-dione
• 5-{(Z)-[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione
• 5-{(Z)-[1-(1,3-Thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione

• MDL： MFCD03617497
• Inchi： 1S/C11H7N3O2S2/c15-9-8(18-11(16)13-9)6-7-2-1-4-14(7)10-12-3-5-17-10/h1-6H,(H,13,15,16)/b8-6-
• InChI Key： DGJRGKPFQJITQS-VURMDHGXSA-N
• SMILES： S1C(NC(/C/1=C/C1=CC=CN1C1=NC=CS1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• XLogP3: 2
• Topological Polar Surface Area: 118

Additional information on 5-{(Z)-[1-(1,3-Thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione

5-{(Z)-[1-(1,3-Thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione

The compound 5-{(Z)-[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione (CAS No. 685107-90-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiazolane ring system with a pyrrole moiety and a thiazole group. The Z configuration of the double bond further adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a bioisostere in drug design, where it can serve as an alternative to existing therapeutic agents with improved pharmacokinetic properties. The presence of the thiazole and pyrrole rings contributes to its ability to interact with biological targets through π-π stacking and hydrogen bonding interactions. These properties make it a promising candidate for the development of novel antimicrobial agents and anticancer drugs.

The synthesis of 5-{(Z)-[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione involves a multi-step process that includes the formation of the thiazole ring followed by cyclization to form the thiazolane core. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield. This approach not only simplifies the synthetic pathway but also reduces the overall production time, making it more feasible for large-scale manufacturing.

In terms of biological activity, this compound has shown remarkable antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a potential candidate for use in cosmetic formulations aimed at combating oxidative stress and skin aging. Additionally, preliminary in vitro studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

The structural versatility of this compound also extends to its application in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in the development of novel catalysts for organic transformations. The incorporation of this compound into polymer matrices has also shown promise in enhancing the mechanical and thermal properties of advanced materials.

From an analytical standpoint, the characterization of 5-{(Z)-[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione has been carried out using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods have provided critical insights into its molecular structure and purity, ensuring its suitability for both research and industrial applications.

In conclusion, 5-{(Z)-[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolane-2,4-dione (CAS No. 685107-90-) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with its versatile functional groups, positions it as a valuable asset in the development of innovative solutions in medicine, materials science, and beyond.